Cas no 66092-64-6 (Methyl 6-bromo-4-nitropyridine-3-carboxylate)

Methyl 6-bromo-4-nitropyridine-3-carboxylate is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. The compound features a bromo substituent at the 6-position and a nitro group at the 4-position, enhancing its reactivity for nucleophilic aromatic substitution and cross-coupling reactions. The ester functionality at the 3-position allows further derivatization, making it valuable for constructing complex molecular scaffolds. Its high purity and stability under standard storage conditions ensure reliable performance in synthetic applications. This intermediate is particularly useful in the development of bioactive compounds, including potential drug candidates, due to its well-defined reactivity profile and compatibility with a range of reaction conditions.

Methyl 6-bromo-4-nitropyridine-3-carboxylate structure

66092-64-6 structure

Product Name:Methyl 6-bromo-4-nitropyridine-3-carboxylate

CAS No:66092-64-6

MF:C₇H₅BrN₂O₄

MW:261.029600858688

CID:2795259

PubChem ID:71369793

Update Time:2025-10-29

Methyl 6-bromo-4-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 66092-64-6
- AT38125
- Methyl 6-bromo-4-nitronicotinate
- DTXSID30792800
- Methyl 6-bromo-4-nitropyridine-3-carboxylate
- Inchi： 1S/C7H5BrN2O4/c1-14-7(11)4-3-9-6(8)2-5(4)10(12)13/h2-3H,1H3
- InChI Key： CKBUMQTTXLEVFM-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C(=O)OC)C=N1)[N+](=O)[O-]

Computed Properties

Exact Mass: 259.94327Da
Monoisotopic Mass: 259.94327Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 85Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029011625-250mg	Methyl 6-bromo-4-nitronicotinate	66092-64-6	95%	250mg	$1078.00	2023-09-01
Alichem	A029011625-1g	Methyl 6-bromo-4-nitronicotinate	66092-64-6	95%	1g	$3010.80	2023-09-01